ethyl 10-cyano-6-oxo-2,3-dihydro-6H-furo[2',3':4,5]pyrido[1,2-a]pyrimidine-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of complex heterocycles, like ethyl 3-(4-chlorophenyl)-3,4-dihydro-6- methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate, often involves multi-step reactions including cyclization, alkylation, and functional group transformations. The crystal structure of such compounds is determined using techniques like X-ray diffraction, which reveals molecular and crystallographic details essential for understanding reactivity and synthesis pathways (Hu Yang, 2009).
Molecular Structure Analysis
Molecular structure analysis of related compounds, such as ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano [2,3-b]pyridine-3-carboxylate derivatives, provides insights into the spatial arrangement of atoms and the electronic environment. This information is crucial for predicting the reactivity and interaction of the molecule with biological targets or other chemical entities (N. Kumar & Uday C. Mashelker, 2006).
Chemical Reactions and Properties
The chemical behavior of these compounds can be complex, involving reactions with alkyl mono- and di-halides leading to the synthesis of new heterocyclic systems. Such reactivity is often explored to develop compounds with potential biological activities, indicating a wide range of chemical properties and reactivity profiles (S. Sirakanyan et al., 2015).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystal structure, are determined through experimental studies. For instance, the crystal structure of ethyl 3-(4-chlorophenyl)-3,4-dihydro-6- methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate was elucidated using single-crystal X-ray diffraction, revealing important aspects like unit cell dimensions and molecular conformation (Hu Yang, 2009).
Scientific Research Applications
Synthesis of Heterocyclic Derivatives
- The compound has been utilized as a precursor in the synthesis of new pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives, demonstrating a method to create complex heterocyclic systems that may offer new avenues in drug discovery and development (Ahmed, 2002).
Reactivity and Formation of Novel Heterocyclic Systems
- The reactivity of related pyrido and furo pyrimidinones with alkyl mono- and di-halides has been explored to synthesize new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These findings may be relevant for the development of compounds with enhanced pharmacological profiles (Sirakanyan et al., 2015).
Antimicrobial Activities
- The exploration of the antimicrobial activities of novel synthesized compounds indicates potential applications in developing new antibacterial and antifungal agents. This highlights the importance of such compounds in addressing the challenge of antibiotic resistance and the need for new therapeutic agents (Ghashang et al., 2013).
Novel Synthesis Techniques
- Innovative synthesis techniques have been employed to create derivatives of ethyl 10-cyano-6-oxo-2,3-dihydro-6H-furo[2',3':4,5]pyrido[1,2-a]pyrimidine-7-carboxylate, showcasing the potential of such compounds in facilitating the development of new chemical entities with potential application in various fields, including medicinal chemistry and material science (Youssef et al., 2011).
Safety and Hazards
Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper storage and disposal methods .
Future Directions
properties
IUPAC Name |
ethyl 8-cyano-13-oxo-6-oxa-1,10-diazatricyclo[7.4.0.03,7]trideca-2,7,9,11-tetraene-12-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O4/c1-2-20-14(19)10-6-16-12-9(5-15)11-8(3-4-21-11)7-17(12)13(10)18/h6-7H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYUSBKUUPKVVPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C3C(=CN2C1=O)CCO3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 10-cyano-6-oxo-2,3-dihydro-6H-furo[2',3':4,5]pyrido[1,2-a]pyrimidine-7-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.